Cas no 1219803-86-7 (1-BROMO-2,3,5-TRICHLOROBENZENE-D2)

• Product Name: 1-BROMO-2,3,5-TRICHLOROBENZENE-D2
• CAS No: 1219803-86-7
• MF: C₆H₂BrCl₃
• MW: 262.355401515961
• CID: 1066206
• Update Time: 2025-05-24

1-BROMO-2,3,5-TRICHLOROBENZENE-D2 Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2,3,5-trichlorobenzene-d2
• 1-BROMO-2,3,5-TRICHLOROBENZENE-D2

• Inchi： 1S/C6H2BrCl3/c7-4-1-3(8)2-5(9)6(4)10/h1-2H/i1D,2D
• InChI Key： WOIGJFAVHOCDDW-QDNHWIQGSA-N
• SMILES： C1(Br)=C([2H])C(Cl)=C([2H])C(Cl)=C1Cl

Additional information on 1-BROMO-2,3,5-TRICHLOROBENZENE-D2

1-BROMO-2,3,5-TRICHLOROBENZENE-D2: A Comprehensive Overview

1-Bromo-2,3,5-trichlorobenzene-D2 is a highly specialized aromatic compound with the CAS number 1219803-86-7. This compound is notable for its unique structure, which features a bromine atom and three chlorine atoms attached to a benzene ring, with two deuterium atoms replacing hydrogen atoms. The presence of multiple halogen substituents makes this compound a valuable tool in various fields of chemistry, particularly in material science and pharmaceutical research.

The synthesis of 1-bromo-2,3,5-trichlorobenzene-D2 involves a series of precise chemical reactions, including halogenation and deuterium exchange processes. Recent advancements in synthetic methodologies have enabled the production of this compound with high purity and consistency. Researchers have explored various catalytic systems to optimize the reaction conditions, ensuring minimal byproduct formation and maximal yield.

In terms of physical properties, 1-bromo-2,3,5-trichlorobenzene-D2 exhibits a high melting point due to the strong van der Waals forces between the molecules. Its solubility in organic solvents is moderate, making it suitable for use in various organic reactions. The compound's stability under thermal and oxidative conditions has been extensively studied, revealing its resilience to degradation under standard laboratory conditions.

The application of 1-bromo-2,3,5-trichlorobenzene-D2 spans across multiple disciplines. In material science, it serves as a precursor for the synthesis of advanced polymers and high-performance materials. Its ability to undergo nucleophilic aromatic substitution reactions makes it an ideal candidate for designing functional materials with tailored properties. Recent studies have highlighted its potential in the development of novel sensors and electronic devices.

In the pharmaceutical industry, 1-bromo-2,3,5-trichlorobenzene-D2 has found applications as an intermediate in drug synthesis. Its role in constructing complex molecular frameworks has been pivotal in the discovery of new therapeutic agents. Researchers have leveraged its unique reactivity to design bioactive compounds with enhanced pharmacokinetic profiles.

The environmental impact of 1-bromo-2,3,5-trichlorobenzene-D2 has also been a topic of interest. Studies have shown that its degradation pathways under environmental conditions are influenced by microbial activity and abiotic factors. Efforts are underway to develop sustainable methods for its disposal and recycling to minimize ecological footprint.

From a research perspective, the study of 1-bromo-2,3,5-trichlorobenzene-D2 continues to yield valuable insights into the behavior of halogenated aromatic compounds. Advanced spectroscopic techniques have been employed to elucidate its electronic structure and reactivity patterns. These findings have implications for both fundamental chemistry research and industrial applications.

In conclusion, 1-bromo-2,3,5-trichlorobenzene-D2 stands as a testament to the ingenuity of modern chemical synthesis. Its versatility across multiple application domains underscores its importance in contemporary scientific research. As advancements in synthetic chemistry continue to unfold, this compound is poised to play an even greater role in shaping future innovations.